Cas no 2228970-16-7 (4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutan-1-amine)

• Product Name: 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutan-1-amine
• CAS No: 2228970-16-7
• MF: C₁₁H₁₉N₃OS
• MW: 241.35306096077
• CID: 5960233
• PubChem ID: 165851442
• Update Time: 2025-06-11

4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutan-1-amine
• 2228970-16-7
• EN300-1759202
• 4-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]butan-1-amine

• Inchi： 1S/C11H19N3OS/c12-4-2-1-3-10-9-13-11(16-10)14-5-7-15-8-6-14/h9H,1-8,12H2
• InChI Key： GXMKPZMXJUXFIK-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N1CCOCC1)CCCCN

Computed Properties

• Exact Mass: 241.12488341g/mol
• Monoisotopic Mass: 241.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.6Ų

Additional information on 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutan-1-amine

Comprehensive Overview of 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutan-1-amine (CAS No. 2228970-16-7)

In the rapidly evolving field of medicinal chemistry and drug discovery, 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutan-1-amine (CAS No. 2228970-16-7) has emerged as a compound of significant interest. This molecule, characterized by its unique morpholine-thiazole hybrid structure, is being extensively studied for its potential applications in therapeutic development. Researchers and pharmaceutical companies are particularly intrigued by its pharmacokinetic properties and bioavailability, which make it a promising candidate for further investigation.

The structural complexity of 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutan-1-amine combines a morpholine ring with a thiazole moiety, a combination known to enhance binding affinity to various biological targets. This dual functionality is often sought after in the design of small-molecule inhibitors, particularly in oncology and neurology. Recent studies have highlighted its potential role in modulating enzyme activity and receptor interactions, which are critical pathways in disease progression.

One of the most frequently searched questions regarding this compound is: "What are the potential therapeutic applications of 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutan-1-amine?" Preliminary research suggests its relevance in targeting protein kinases and G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction. Its lipophilic nature and molecular weight further contribute to its ability to cross cellular membranes, a desirable trait in drug design.

Another hot topic in the scientific community is the synthetic routes for 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutan-1-amine. Organic chemists are exploring efficient methodologies to produce this compound with high yield and purity. Innovations in catalysis and green chemistry are being applied to minimize environmental impact while maximizing scalability. These advancements align with the growing demand for sustainable pharmaceutical manufacturing.

From a commercial perspective, the demand for CAS No. 2228970-16-7 is rising due to its inclusion in high-throughput screening libraries. Pharmaceutical companies are leveraging its structural diversity to identify novel lead compounds for unmet medical needs. Additionally, its patent landscape is being closely monitored, as intellectual property rights play a crucial role in drug development pipelines.

In conclusion, 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutan-1-amine represents a compelling area of research with broad implications for modern medicine. Its multifunctional architecture and biological activity position it as a valuable tool for scientists aiming to address complex diseases. As investigations continue, this compound is likely to remain at the forefront of innovative drug discovery.